N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: N-[5-[1-(2-ethylphenyl)-5-oxopyrrolidin-3-yl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H18N4O2S/c1-3-11-6-4-5-7-13(11)20-9-12(8-14(20)22)15-18-19-16(23-15)17-10(2)21/h4-7,12H,3,8-9H2,1-2H3,(H,17,19,21)
• InChI Key: AFLFFAIMCZMIIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CC(CC2=O)C3=NN=C(S3)NC(=O)C
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the thiadiazole family, which is known for its diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide is not fully understood. However, it is believed to act by modulating the activity of neurotransmitters such as GABA, serotonin, and dopamine. This compound has also been shown to inhibit the activity of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide has been shown to have a variety of biochemical and physiological effects. It has been reported to increase the levels of GABA and serotonin in the brain, which may contribute to its anxiolytic and antidepressant properties. This compound has also been shown to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, which may explain its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide in lab experiments is its diverse pharmacological activities. This compound has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic activities, making it a versatile tool for studying various physiological processes. However, one limitation of using this compound is its potential toxicity. High doses of N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide have been reported to cause liver and kidney damage in animal models, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide. One area of interest is its potential role in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to investigate the effects of this compound on cognitive function and neuronal survival in animal models of these diseases. Another area of interest is the development of novel analogs of N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide with improved pharmacological properties. These analogs may have increased potency, reduced toxicity, or improved bioavailability, making them more suitable for clinical use.

Scientific Research Applications

The potential therapeutic properties of N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide have been extensively studied in scientific research. This compound has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic activities in animal models. It has also been investigated for its potential as an antidepressant and anxiolytic agent. Moreover, N-{5-[1-(2-ethylphenyl)-5-oxo-3-pyrrolidinyl]-1,3,4-thiadiazol-2-yl}acetamide has been studied for its role in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.